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Compound of Interest

2-lodophenyl
Compound Name:
Trifluoromethanesulfonate

CAS No.: 129112-26-1

Cat. No.: B137863

Get Quote
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Introduction

2-lodophenyl triflate, also known as 2-iodophenyl trifluoromethanesulfonate, is a versatile
reagent in modern organic synthesis. Its unique structure, combining a reactive iodine atom
and an excellent triflate leaving group on an aromatic ring, makes it a valuable precursor for a
variety of chemical transformations. This technical guide provides a comprehensive overview of
the core properties, structure, synthesis, and key applications of 2-iodophenyl triflate, with a
focus on its role in cross-coupling reactions.

Core Properties and Structure

2-lodophenyl triflate is a light orange to yellow to green clear liquid at room temperature[1][2].
Its fundamental properties are summarized in the table below.
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Property Value Reference
CAS Number 129112-26-1 [1][2]
Molecular Formula C7H4aF3103S [1][2]
Molecular Weight 352.07 g/mol [11[2]
Light orange to yellow to green
Appearance J _ 'g Y ? [1][2]
clear liquid
Density 1.94 g/mL [1][2]
Refractive Index (n20D) 151 [1112]
Boiling Point Not available
_ _ Not available (liquid at room
Melting Point
temperature)
N Soluble in common organic
Solubility
solvents
Structure:

The structure of 2-iodophenyl triflate features a phenyl ring substituted with an iodine atom at

the 2-position and a trifluoromethanesulfonate (triflate) group at the 1-position. The triflate

group is a highly effective leaving group, while the iodine atom provides a site for various cross-

coupling reactions.

Chemical Identifiers:

IUPAC Name: (2-iodophenyl) trifluoromethanesulfonate[1]

InChl: InChl=1S/C7H4F3103S/c8-7(9,10)15(12,13)14-6-4-2-1-3-5(6)11/h1-4H[1]

INChlKey: AXIDYNSWXPNBLG-UHFFFAOYSA-N[1]

SMILES: C1=CC=C(C(=C1)0S(=0)(=0)C(F)(F)F)I[1]

Spectroscopic Data
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Detailed spectroscopic analysis is crucial for the identification and characterization of 2-
iodophenyl triflate.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

While specific, high-resolution spectra with assigned peaks are not readily available in the
searched literature, typical chemical shifts for similar aromatic compounds can be inferred.

e 1H NMR: The proton NMR spectrum is expected to show complex multiplets in the aromatic
region (approximately 7.0-8.0 ppm) corresponding to the four protons on the phenyl ring. The
exact chemical shifts and coupling constants would be influenced by the electron-
withdrawing effects of the iodo and triflate groups.

e 13C NMR: The carbon NMR spectrum would display six distinct signals for the aromatic
carbons and one for the trifluoromethyl carbon. The carbon attached to the triflate group
would be significantly downfield, while the carbon-iodine bond would also influence the
chemical shift of the ortho-carbon. The trifluoromethyl carbon typically appears as a quartet
due to coupling with the three fluorine atoms.

Infrared (IR) Spectroscopy:

The IR spectrum of 2-iodophenyl triflate would exhibit characteristic absorption bands for the
various functional groups present. Key expected absorptions include:

e S=0 stretching: Strong absorptions in the region of 1420-1330 cm~* and 1210-1150 cm~1.

C-F stretching: Strong absorptions in the region of 1350-1120 cm™1.

C-O stretching: Absorption in the region of 1100-1000 cm~1.

Aromatic C-H stretching: Absorptions above 3000 cm~1.

Aromatic C=C stretching: Absorptions in the 1600-1450 cm~1 region.
Mass Spectrometry (MS):

A GC-MS spectrum of 2-iodophenyl triflate is available on PubChem|[1]. The mass spectrum
would show the molecular ion peak (M*) at m/z 352. The fragmentation pattern would likely
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involve the loss of the triflate group (SOsCFs) and subsequent fragmentation of the iodophenyl
cation.

Experimental Protocols

Synthesis of 2-lodophenyl Triflate:

2-lodophenyl triflate is typically synthesized from 2-iodophenol and trifluoromethanesulfonic
anhydride (triflic anhydride) in the presence of a base.

General Protocol: To a solution of 2-iodophenol in a suitable aprotic solvent (e.g.,
dichloromethane or pyridine) under an inert atmosphere (e.g., nitrogen or argon), a base such
as triethylamine or pyridine is added. The mixture is cooled in an ice bath. Triflic anhydride is
then added dropwise while maintaining the low temperature. After the addition is complete, the
reaction is stirred for a specified time, allowing it to warm to room temperature. The reaction
mixture is then quenched with water and extracted with an organic solvent. The organic layer is
washed, dried, and the solvent is removed under reduced pressure to yield the crude product,
which can be further purified by distillation or chromatography.

Detailed Protocol for a Related Aryl Triflate Synthesis: A detailed procedure for the synthesis of
4-chlorophenyl trifluoromethanesulfonate provides a useful reference[3]:

A 250-mL, three-necked flask equipped with a thermocouple, nitrogen bubbler, and septum
is charged with 4-chlorophenol (13.2 g, 102.5 mmol) and methylene chloride (125 mL).

e Pyridine (9.1 mL, 112.5 mmol) is added, and the solution is cooled to -10°C.

e Triflic anhydride (18.7 mL, 111.3 mmol) is added dropwise, keeping the temperature below
-2°C.

e The mixture is stirred for 1 hour at -10°C and then allowed to warm to room temperature.

o Water (75 mL) is added, and the mixture is stirred for 15 minutes. The layers are separated,
and the organic layer is washed with 1 N HCI, water, and brine, then dried over sodium
sulfate.

e The solvent is removed by rotary evaporation to yield the product.
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Applications in Cross-Coupling Reactions:

2-lodophenyl triflate is a valuable substrate in various palladium-catalyzed cross-coupling
reactions, allowing for the formation of C-C bonds at either the iodine or the triflate position,
often with high selectivity.

Suzuki-Miyaura Coupling:

This reaction couples the aryl triflate with a boronic acid. The reactivity of aryl halides and
triflates generally follows the order: Ar-I > Ar-Br > Ar-OTf >> Ar-ClI[4]. This differential reactivity
can be exploited for selective couplings.

General Protocol for Suzuki-Miyaura Coupling: To a reaction vessel under an inert atmosphere,
the aryl triflate, a boronic acid (e.g., phenylboronic acid), a palladium catalyst (e.g., Pd(PPhs)a
or Pd(OAc)z with a phosphine ligand), and a base (e.g., K2COs, Cs2COs, or KsPOa4) are added.
A suitable solvent system (e.g., toluene, dioxane, or DMF, often with water) is used. The
mixture is heated to a specified temperature for a set time until the reaction is complete
(monitored by TLC or GC). After cooling, the reaction is worked up by partitioning between
water and an organic solvent. The organic layer is dried and concentrated, and the product is
purified by chromatography or recrystallization.

Sonogashira Coupling:
This reaction involves the coupling of the aryl triflate with a terminal alkyne.

General Protocol for Sonogashira Coupling: In a typical procedure, the aryl triflate, a terminal
alkyne (e.g., phenylacetylene), a palladium catalyst (e.g., Pd(PPhs)2Cl2), a copper(l) co-catalyst
(e.g., Cul), and a base (e.qg., triethylamine or diisopropylamine) are combined in a suitable
solvent (e.g., THF or DMF) under an inert atmosphere. The reaction is stirred at room
temperature or heated until completion. The workup involves quenching the reaction, extracting
the product, and purifying by chromatography.

Heck Reaction:

The Heck reaction couples the aryl triflate with an alkene.
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General Protocol for Heck Reaction: The aryl triflate, an alkene (e.g., styrene or an acrylate), a
palladium catalyst (e.g., Pd(OAc)z2), a phosphine ligand (if needed), and a base (e.g.,
triethylamine or K2CO3) are dissolved in a suitable solvent (e.g., DMF, acetonitrile, or toluene).
The mixture is heated under an inert atmosphere until the starting material is consumed. The
product is then isolated and purified after a standard workup procedure.

Mandatory Visualizations

Logical Workflow for the Synthesis of 2-lodophenyl Triflate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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